4-Bromo-3-chloro-N,N-dimethylbenzamide

• IUPAC Name: 4-bromo-3-chloro-N,N-dimethylbenzamide
• InChI: InChI=1S/C9H9BrClNO/c1-12(2)9(13)6-3-4-7(10)8(11)5-6/h3-5H,1-2H3
• InChI Key: YDZUJZNFBSMIAA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C=C1)Br)Cl
• Molecular Formula: C9H9BrClNO
• Molecular Weight: 262.53 g/mol
• CAS No.: 1369900-22-0

Description

4-Bromo-3-chloro-N,N-dimethylbenzamide is a chemical compound with the molecular formula C9H9BrClNO. It has a molecular weight of 262.53.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromo, chloro, and N,N-dimethylbenzamide groups.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound has a molecular weight of 262.53.

Scientific Research Applications

Synthesis and Chemical Structure Analysis

• 4-Bromo-3-chloro-N,N-dimethylbenzamide is involved in the synthesis of complex organic compounds. For instance, it is used in the preparation of chlorantraniliprole, a potent compound synthesized through a series of reactions starting from 3-methyl-2-nitrobenzoic acid. This process includes esterification, reduction, chlorination, and aminolysis (Yi-fen et al., 2010).
• It is also a key intermediate in the synthesis of other chloro- and bromo-substituted compounds. This includes the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide from 7-methylisatin, demonstrating its role in multi-step chemical reactions (Zhang Zho, 2014).

Molecular Interactions and Crystal Structure

• The compound's molecular interactions and crystal structures have been studied extensively. For example, crystals of 4-halo-1,2,3,5-dithiadiazolyl radicals, including those derived from this compound, have been obtained and analyzed through X-ray diffraction. This research helps in understanding the structural properties and intermolecular interactions of such compounds (Knapp et al., 2005).

Pharmacological Research

• Although specific research on this compound in pharmacology is limited, its derivatives and similar compounds have been studied for their pharmacological properties. For example, studies on the synthesis and hypoglycemic activities of glibenclamide analogues, which include modifications to the benzamide ring, shed light on the potential medicinal applications of related compounds (Ahmadi et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing the compound’s dust, mist, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.